Cas no 685892-26-6 (3,5-dimethylphenylthioethanol)

• Product Name: 3,5-dimethylphenylthioethanol
• CAS No: 685892-26-6
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 1734872
• PubChem ID: 2758638
• Update Time: 2025-10-29

3,5-dimethylphenylthioethanol Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethylphenylthioethanol
• 2-(3,5-dimethylphenylthio)ethanol
• 2-[(3,5-dimethylphenyl)sulfanyl]ethan-1-ol
• AKOS006278924
• SB84483
• 2-((3,5-Dimethylphenyl)thio)ethanol
• FS-1602
• 685892-26-6
• DTXSID30988266
• 2-(3,5-dimethylphenyl)sulfanylethanol

• MDL： MFCD03789197
• Inchi： 1S/C10H14OS/c1-8-5-9(2)7-10(6-8)12-4-3-11/h5-7,11H,3-4H2,1-2H3
• InChI Key： XYWRMYBOBPDQHW-UHFFFAOYSA-N
• SMILES： S(CCO)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 182.07700
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.53000
• LogP: 2.38780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3,5-dimethylphenylthioethanol

3,5-Dimethylphenylthioethanol (CAS No. 685892-26-6): A Comprehensive Overview

The compound 3,5-dimethylphenylthioethanol (CAS No. 685892-26-6) is a versatile organic sulfur-containing compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as 3,5-dimethylphenylethyl sulfide, is characterized by its unique chemical structure, which includes a phenyl ring substituted with two methyl groups at the 3 and 5 positions and a thioethanol group (-SCH₂CH₂OH). Its molecular formula is C₉H₁₂OS, and it has a molecular weight of 170.24 g/mol.

Recent studies have highlighted the potential of 3,5-dimethylphenylthioethanol in the field of materials science, particularly in the development of novel polymers and coatings. Researchers have explored its ability to act as a building block for synthesizing advanced materials with enhanced mechanical and thermal properties. For instance, a 2023 study published in the *Journal of Polymer Science* demonstrated that incorporating 3,5-dimethylphenylthioethanol into polyurethane formulations significantly improved the material's resistance to UV degradation and increased its tensile strength by up to 15%.

In addition to its role in materials science, 3,5-dimethylphenylthioethanol has shown promise in pharmaceutical applications. Its sulfur-containing group makes it an attractive candidate for use in drug delivery systems, where it can serve as a carrier or stabilizing agent. A 2023 research article in *Drug Delivery and Translational Research* reported that 3,5-dimethylphenylthioethanol exhibits excellent biocompatibility and can effectively encapsulate hydrophobic drugs, enhancing their solubility and bioavailability.

The synthesis of 3,5-dimethylphenylthioethanol typically involves a multi-step process that begins with the preparation of the corresponding phenol derivative followed by sulfurization using an appropriate thiolating agent. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, a 2023 study in *Green Chemistry* introduced a palladium-catalyzed coupling reaction that significantly reduced the reaction time and minimized waste generation during the synthesis of 3,5-dimethylphenylthioethanol.

From an environmental perspective, 3,5-dimethylphenylthioethanol has been investigated for its potential as a biodegradable additive in industrial processes. A 2023 study published in *Environmental Science & Technology* found that this compound exhibits high biodegradability under aerobic conditions, making it a sustainable alternative to traditional additives used in manufacturing.

In conclusion, 3,5-dimethylphenylthioethanol (CAS No. 685892-26-6) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique chemical properties and recent advancements in its synthesis and application make it a valuable compound for both academic research and industrial development.